Cas no 616-74-0 (4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis))

4,6-Dinitroresorcinol (wetted with ca. 20% Water) is a stabilized form of the highly reactive dinitro compound, offering improved safety during handling and storage. The addition of water reduces the risk of accidental ignition or decomposition, making it suitable for controlled industrial applications. This product is supplied with a unit weight based on dry weight, ensuring precise measurement for formulations. Its primary utility lies in specialized organic synthesis, particularly as an intermediate in the production of dyes, explosives, and other nitroaromatic derivatives. The wetted form maintains reactivity while mitigating hazards, providing a balance between performance and safety. Proper storage in cool, dry conditions is recommended to preserve stability.
4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis) structure
616-74-0 structure
Product name:4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis)
CAS No:616-74-0
MF:C6H4N2O6
MW:200.105761528015
CID:518256
PubChem ID:87568684

4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4,6-dinitro-
    • 4,6-dinitrobenzene-1,3-diol
    • 4,6-dinitroresorcinol
    • 1,3-Dihydroxy-4,6-dinitrobenzene (wetted with ca. 20% Water) (unit weight on dry weight basis)
    • 4,6-Dinitro-1,3-benzenediol
    • 4,6-Dinitroresocinol
    • Dinitroresorcin
    • 4,6-dinitroresorcin
    • 4,6-dinitro-benzene-1,3-diol
    • MBXIRNHACKAGPA-UHFFFAOYSA-N
    • 1,3-Dihydroxy-4,6-dinitrobenzene
    • 4,6-Dinitroresorcinol (heavy metal salts of) (dry) [Forbidden]
    • VZ27608
    • TRA0043693
    • FCH1321031
    • 4,
    • DTXSID40210606
    • EINECS 210-489-4
    • Q229859
    • AKOS003235566
    • CS-W015628
    • 4 pound not6-dinitroresorcinol
    • NS00034760
    • 616-74-0
    • E78889
    • 4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis)
    • W-105119
    • D2247
    • SCHEMBL70180
    • DTXCID30133097
    • DB-053963
    • 4,6-Dinitroresorcinol, (wetted with ca. 20 Percent Water, containing 5g on a dry weight basis)
    • A833356
    • 4,6-Dinitroresorcinol, with 20% of water
    • AC-10929
    • MDL: MFCD00191415
    • Inchi: 1S/C6H4N2O6/c9-5-2-6(10)4(8(13)14)1-3(5)7(11)12/h1-2,9-10H
    • InChI Key: MBXIRNHACKAGPA-UHFFFAOYSA-N
    • SMILES: O([H])C1C([H])=C(C(=C([H])C=1[N+](=O)[O-])[N+](=O)[O-])O[H]

Computed Properties

  • Exact Mass: 200.00700
  • Monoisotopic Mass: 200.006936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132
  • Tautomer Count: 8
  • XLogP3: 2
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not available
  • Density: 1.7942 (rough estimate)
  • Melting Point: 215.0 to 218.0 deg-C
  • Boiling Point: 337.8°C (rough estimate)
  • Flash Point: 186.0±11.6 °C
  • Refractive Index: 1.4738 (estimate)
  • PSA: 132.10000
  • LogP: 1.96060
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C
  • Solubility: Not available

4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis) Security Information

4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis) Customs Data

  • HS CODE:2908999090
  • Customs Data:

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM343666-1g
4,6-Dinitroresorcinol, with 20% of water
616-74-0 95%+
1g
$72 2022-06-10
Chemenu
CM343666-25g
4,6-Dinitroresorcinol, with 20% of water
616-74-0 95%+
25g
$600 2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026924-5g
4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis)
616-74-0 95%
5g
¥428 2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026924-1g
4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis)
616-74-0 95%
1g
¥375 2024-05-22
TRC
D481088-100mg
4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis)
616-74-0
100mg
$ 65.00 2022-06-05
TRC
D481088-500mg
4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis)
616-74-0
500mg
$ 115.00 2022-06-05
TRC
D481088-50mg
4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis)
616-74-0
50mg
$ 50.00 2022-06-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D133952-1g
4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis)
616-74-0 ≥95.0%
1g
¥312.90 2023-09-03
eNovation Chemicals LLC
Y1265398-5g
4,6-DINITRORESORCINOL
616-74-0 98%
5g
$130 2024-06-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D2247-5G
4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis)
616-74-0 >98.0%(T)
5g
¥520.00 2024-04-16

4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis) Related Literature

Additional information on 4,6-Dinitroresorcinol (wetted with ca. 20% Water) (unit weight on dry weight basis)

4,6-Dinitroresorcinol (wetted with ca. 20% Water): Properties, Applications, and Market Insights

4,6-Dinitroresorcinol (wetted with ca. 20% Water) (CAS No. 616-74-0) is a specialized chemical compound with significant industrial and research applications. This article provides a comprehensive overview of its properties, uses, and current market trends, while addressing frequently asked questions in the field.

The compound, often referred to as DNR or 4,6-dinitro-1,3-benzenediol, is a derivative of resorcinol with two nitro groups at the 4 and 6 positions. Its formulation with approximately 20% water (unit weight on dry weight basis) enhances stability and safety during handling and storage.

From a chemical perspective, 4,6-Dinitroresorcinol exhibits unique properties that make it valuable in various applications. Its molecular formula is C6H4N2O6, with a molecular weight of 200.11 g/mol (anhydrous basis). The wetting with water reduces dust formation and improves handling characteristics, addressing common workplace safety concerns in chemical processing environments.

One of the primary applications of 4,6-Dinitroresorcinol (wetted) is in the synthesis of specialty chemicals and intermediates. Researchers particularly value its role in developing high-performance materials, where its unique structural features contribute to desired properties in final products. The compound's reactivity patterns make it suitable for controlled chemical transformations under specific conditions.

Recent advancements in green chemistry have sparked interest in optimizing the production processes for compounds like 4,6-Dinitroresorcinol. Manufacturers are exploring more sustainable nitration methods and improved water-wetting techniques to enhance product quality while minimizing environmental impact. These developments align with current industry trends toward eco-friendly chemical production.

Analytical chemists frequently utilize 4,6-Dinitroresorcinol as a reagent or standard in various testing protocols. Its well-defined chemical behavior and stability make it reliable for calibration purposes in spectroscopic and chromatographic analyses. The water-wetted form offers additional advantages in laboratory settings by reducing volatility and improving weighing accuracy.

Quality control measures for 4,6-Dinitroresorcinol (wetted with ca. 20% Water) typically include purity assessment by HPLC, moisture content determination, and verification of physical characteristics. Reputable suppliers provide detailed certificates of analysis that document these parameters, ensuring consistency for research and industrial applications.

The global market for 4,6-Dinitroresorcinol reflects steady demand from specialty chemical sectors. Pricing trends show moderate fluctuations based on raw material availability and regional production capacities. Current market analysis suggests growing interest from Asian manufacturers, particularly in research-driven applications.

Storage recommendations for 4,6-Dinitroresorcinol (CAS 616-74-0) emphasize cool, dry conditions in tightly sealed containers. The water content helps maintain stability, but proper ventilation and secondary containment are still advised as standard chemical storage practices. These precautions align with modern laboratory safety protocols.

Researchers investigating nitroaromatic compounds often include 4,6-Dinitroresorcinol in their studies due to its representative structure. Recent publications have explored its spectroscopic properties, reaction mechanisms, and potential applications in material science, contributing to a growing body of scientific literature.

Industrial users of 4,6-Dinitroresorcinol (wetted) should consult the most recent safety data sheets for specific handling guidelines. While the water content reduces certain hazards, standard personal protective equipment including gloves and eye protection remains recommended when working with this chemical compound.

Supply chain considerations for 4,6-Dinitroresorcinol include lead times, packaging options, and regional availability. Many suppliers now offer customized quantities and purity grades to meet diverse application requirements, from laboratory-scale research to industrial production needs.

Environmental fate studies of 4,6-Dinitroresorcinol indicate specific degradation pathways under various conditions. These findings inform proper disposal methods and wastewater treatment approaches for facilities using this compound, supporting compliance with environmental regulations.

Comparative analyses of nitrated resorcinol derivatives often highlight the distinct characteristics of 4,6-Dinitroresorcinol. Its symmetrical substitution pattern and hydrogen bonding capacity contribute to unique solubility and reactivity profiles compared to related compounds.

Future research directions for 4,6-Dinitroresorcinol (wetted with ca. 20% Water) may explore novel catalytic applications, advanced material synthesis, or optimized production methods. These developments could expand its utility in emerging technologies while maintaining focus on safety and sustainability.

For researchers and industrial users seeking high-purity 4,6-Dinitroresorcinol, verification of analytical methods and supplier qualifications remains essential. Third-party testing and proper documentation ensure material consistency for critical applications where precise chemical properties are required.

The chemical industry's increasing digitalization affects how information about compounds like 4,6-Dinitroresorcinol is accessed and shared. Online databases now provide detailed property information, safety guidelines, and application notes, facilitating better-informed decision-making for potential users.

As with many specialty chemicals, regulatory status of 4,6-Dinitroresorcinol (CAS 616-74-0) may vary by region and application. Users should consult current regulations in their jurisdiction to ensure compliance with all applicable chemical management requirements.

In conclusion, 4,6-Dinitroresorcinol (wetted with ca. 20% Water) represents an important chemical intermediate with diverse applications. Its combination of chemical functionality and enhanced safety characteristics through water wetting makes it a valuable material for both research and industrial processes. Ongoing developments in production technology and application research continue to shape its role in modern chemistry.

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